3,3',4,4',5,5'-Biphenylhexol

• IUPAC Name: 5-(3,4,5-trihydroxyphenyl)benzene-1,2,3-triol
• InChI: InChI=1S/C12H10O6/c13-7-1-5(2-8(14)11(7)17)6-3-9(15)12(18)10(16)4-6/h1-4,13-18H
• InChI Key: UWULOIFHRZGDFB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1O)O)O)C2=CC(=C(C(=C2)O)O)O
• Molecular Formula: C12H10O6
• DSSTOX Substance ID: DTXSID30301451
• Molecular Weight: 250.20 g/mol
• CAS No.: 4371-21-5

Description

3,3’,4,4’,5,5’-Biphenylhexol is a chemical compound with the molecular formula C12H10O6. It has an average mass of 250.204 Da and a monoisotopic mass of 250.047745 Da.

Molecular Structure Analysis

The molecular structure of 3,3’,4,4’,5,5’-Biphenylhexol consists of 12 carbon atoms, 10 hydrogen atoms, and 6 oxygen atoms. It has 6 hydrogen bond acceptors and 6 hydrogen bond donors. The compound also has 1 freely rotating bond.

Physical and Chemical Properties Analysis

3,3’,4,4’,5,5’-Biphenylhexol has a density of 1.7±0.1 g/cm3, a boiling point of 634.1±55.0 °C at 760 mmHg, and a flash point of 319.4±26.1 °C. It has a polar surface area of 121 Å2 and a molar volume of 145.3±3.0 cm3.

Scientific Research Applications

Polymer Synthesis and Properties

3,3',4,4',5,5'-Biphenylhexol has been used in the synthesis of various polymers. For instance, biphenyl unit-containing diamines, which include derivatives of this compound, have been used to prepare polyimides. These polyimides exhibit properties like good solubility, flexibility, and thermal stability, making them suitable for various industrial applications (Hsiao, Yang, & Lin, 1995).

Metal-Organic Frameworks

This compound and its derivatives have been instrumental in the development of metal-organic frameworks (MOFs). These MOFs exhibit unique structural and magnetic properties, which are significant in the field of material science and engineering (Lv et al., 2014).

Catalysis and Chemical Reactions

This compound has been explored in the study of catalytic reactions and chemical processes. For example, its role in the formation of polychlorinated biphenyls through catalytic processes has been investigated, providing insights into environmental chemistry and pollution control strategies (Hirota et al., 2003).

Material Science and Optical Applications

Compounds derived from this compound have been used in the synthesis of materials with unique optical properties. For example, some polyimides synthesized from these derivatives show potential for use in liquid crystal displays due to their optical characteristics (Harris et al., 1996).

Environmental and Biochemical Studies

Its derivatives have also been studied in environmental and biochemical contexts. For example, the study of hydroxylated polychlorinated biphenyls, which are structurally related to this compound, has provided insights into environmental pollutants and their potential effects on human health (Moore et al., 1997).